2-(2,2-difluoroethoxy)-1-methyl-1H-1,3-benzodiazole

• IUPAC Name: 2-(2,2-difluoroethoxy)-1-methylbenzimidazole
• InChI: InChI=1S/C10H10F2N2O/c1-14-8-5-3-2-4-7(8)13-10(14)15-6-9(11)12/h2-5,9H,6H2,1H3
• InChI Key: BNVYVRSJJOLPMO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1OCC(F)F
• Molecular Formula: C10H10F2N2O
• Molecular Weight: 212.20 g/mol

Description

The compound “2-(2,2-difluoroethoxy)-1-methyl-1H-1,3-benzodiazole” is a complex organic molecule. It likely contains a benzodiazole ring, which is a type of heterocyclic aromatic compound.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

One research area involves the synthesis and characterization of benzodiazole derivatives, including methods to introduce fluorine or fluorine-containing groups into the molecule. These synthetic approaches aim to explore the chemical properties of these compounds and their potential as intermediates for further chemical transformations. For instance, the synthesis of 2-trifluoromethyl and 2-difluoromethyl substituted benzodiazoles through a one-pot reaction demonstrates the versatility of these compounds in organic synthesis, offering pathways to develop new molecules with potential biological activity (Feng-Yan Ge et al., 2007).

Biological Applications and Potential Therapeutic Uses

In the realm of biomedical research, benzodiazole derivatives have been investigated for their antitumor properties and mechanisms of action. Studies have shown that specific benzothiazole compounds exhibit potent antitumor activity, with mechanisms involving selective uptake by tumor cells and subsequent metabolic activation. For example, amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles have been evaluated for their ability to overcome drug lipophilicity limitations, showing significant antitumor activity in preclinical models (T. Bradshaw et al., 2002).